Cas no 2172226-26-3 (4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole)

• Product Name: 4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole
• CAS No: 2172226-26-3
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 6361028
• PubChem ID: 165572608
• Update Time: 2025-10-31

4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole
• 2172226-26-3
• 4-bromo-1-[(3,3-dimethylcyclobutyl)methyl]-1H-imidazole
• EN300-1613796

• Inchi： 1S/C10H15BrN2/c1-10(2)3-8(4-10)5-13-6-9(11)12-7-13/h6-8H,3-5H2,1-2H3
• InChI Key： YXSYOCVVEWKGEU-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC1CC(C)(C)C1

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole

Comprehensive Overview of 4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole (CAS No. 2172226-26-3)

The compound 4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole (CAS No. 2172226-26-3) is a specialized imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3,3-dimethylcyclobutyl moiety and bromine substitution, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and inflammation.

In recent years, the search for small-molecule inhibitors and kinase modulators has intensified, with 4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole emerging as a candidate due to its imidazole core. This scaffold is known for its versatility in binding to biological targets, a trait highlighted in popular queries such as "imidazole-based drug design" and "brominated heterocycles in medicine." The compound’s CAS No. 2172226-26-3 is frequently referenced in patent literature, underscoring its commercial relevance.

The synthetic accessibility of 4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole also aligns with the growing focus on green chemistry and atom-economical reactions. Laboratories are optimizing protocols to reduce waste, a trend reflected in searches like "eco-friendly imidazole synthesis." Additionally, its dimethylcyclobutyl group contributes to metabolic stability, a hot topic in "improving drug half-life" discussions. These attributes position the compound as a promising building block for next-generation therapeutics.

Beyond pharmaceuticals, CAS No. 2172226-26-3 has potential in material science, particularly in designing functionalized polymers and ligands for catalysis. Its bromo substituent enables further derivatization via cross-coupling reactions, a technique widely explored in "palladium-catalyzed transformations" research. This adaptability resonates with industries seeking multipurpose chemical intermediates.

Quality control and analytical characterization of 4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole are critical, as evidenced by frequent searches for "HPLC purity analysis of imidazoles" and "NMR spectral data for brominated compounds." Advanced techniques like LC-MS and X-ray crystallography are employed to ensure batch consistency, addressing the demand for high-precision chemical standards in R&D.

In summary, 4-bromo-1-(3,3-dimethylcyclobutyl)methyl-1H-imidazole (CAS No. 2172226-26-3) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span drug development, catalysis, and material engineering, making it a compound of enduring scientific and industrial interest.